Cas no 120444-24-8 (3-Deoxy-3-fluoro-D-myo-inositol)

3-Deoxy-3-fluoro-D-myo-inositol structure

120444-24-8 structure

Product Name:3-Deoxy-3-fluoro-D-myo-inositol

CAS No:120444-24-8

MF:C₆H₁₁FO₅

MW:182.146946191788

CID:168779

PubChem ID:3036525

Update Time:2025-04-19

3-Deoxy-3-fluoro-D-myo-inositol Chemical and Physical Properties

Names and Identifiers

- D-myo-Inositol,3-deoxy-3-fluoro-
- (1S,2S,4R,5S)-6-fluorocyclohexane-1,2,3,4,5-pentol
- 3-Deoxy-3-fluoro-D-myo-inositol
- 3-F-INS
- (1S,2R,4S,5S)-6-fluorocyclohexane-1,2,3,4,5-pentol
- 3-deoxy-3-fluoroinositol
- 3-Deoxy-3-fluoro-myo-inositol
- CHEMBL2304134
- D-myo-Inositol, 3-deoxy-3-fluoro-
- AKOS006275471
- (1S,2R,3R,4S,5S,6R)-6-fluorocyclohexane-1,2,3,4,5-pentaol
- 120444-24-8
- Inchi： 1S/C6H11FO5/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-6,8-12H/t1?,2-,3-,4-,5+,6?/m1/s1
- InChI Key： PDTJJYSBSOKEOY-WWHKVMGRSA-N
- SMILES： FC1[C@H]([C@@H](C([C@@H]([C@@H]1O)O)O)O)O

Computed Properties

Exact Mass: 182.059
Monoisotopic Mass: 182.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 101A^2
XLogP3: -2.7

Experimental Properties

Density: 1.71
Boiling Point: 304.7°Cat760mmHg
Flash Point: 138.1°C
Refractive Index: 1.581

3-Deoxy-3-fluoro-D-myo-inositol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D235140-100mg	3-Deoxy-3-fluoro-D-myo-inositol	120444-24-8		100mg	$299.00	2023-05-18
TRC	D235140-1g	3-Deoxy-3-fluoro-D-myo-inositol	120444-24-8		1g	$ 1950.00	2022-06-05
TRC	D235140-1000mg	3-Deoxy-3-fluoro-D-myo-inositol	120444-24-8		1g	$2354.00	2023-05-18
Biosynth	MD13900-1 g	3-Deoxy-3-fluoro-D-myo-inositol	120444-24-8		1g	$2,310.00	2023-01-03
TRC	D235140-500mg	3-Deoxy-3-fluoro-D-myo-inositol	120444-24-8		500mg	$ 1200.00	2023-09-08

3-Deoxy-3-fluoro-D-myo-inositol Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
3. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
4. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
5. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020

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